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Compound of Interest

Compound Name:
1-Benzyl-4-phenylpiperidine-4-

carbonitrile

Cat. No.: B1218003 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: 1-Benzyl-4-phenylpiperidine-4-carbonitrile is a heterocyclic organic

compound. This document provides a summary of its key physicochemical properties.

Quantitative Data Summary
The fundamental properties of 1-Benzyl-4-phenylpiperidine-4-carbonitrile are summarized in

the table below. This data is essential for experimental design, chemical synthesis, and

analytical method development.

Property Value Reference

Molecular Weight 276.38 g/mol [1][2]

Molecular Formula C₁₉H₂₀N₂ [1][2]

CAS Number 56243-25-5 [1][2]

MDL Number MFCD00044826 [1][2]

Typical Purity 98% [1]

Storage Conditions
Inert atmosphere, Room

Temperature
[1][2]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-Benzyl-4-
phenylpiperidine-4-carbonitrile are typically proprietary to the manufacturing entity or are

published in peer-reviewed chemical literature. A generalized synthetic approach involves the

N-alkylation of 4-phenylpiperidine-4-carbonitrile with a benzyl halide.

General Synthetic Workflow:

Reaction Setup: 4-phenylpiperidine-4-carbonitrile is dissolved in a suitable aprotic solvent

(e.g., acetonitrile, DMF) in a reaction vessel equipped with a stirrer and reflux condenser.

Addition of Base: A non-nucleophilic base (e.g., potassium carbonate, triethylamine) is added

to the mixture to act as a proton scavenger.

Alkylation: Benzyl bromide or benzyl chloride is added to the mixture, often dropwise, at a

controlled temperature.

Reaction Monitoring: The reaction is heated to reflux and monitored for completion using an

appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).

Workup and Isolation: Upon completion, the reaction mixture is cooled, filtered to remove

inorganic salts, and the solvent is removed under reduced pressure. The resulting crude

product is then purified.

Purification: Purification is typically achieved by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel.

Characterization: The final product's identity and purity are confirmed using methods such as

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and HPLC.

Visualizations
Diagram 1: Chemical Identity and Properties

The following diagram illustrates the logical relationship between the chemical compound, its

empirical formula, and its calculated molecular weight.
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1-Benzyl-4-phenylpiperidine-4-carbonitrile

Molecular Formula:
C₁₉H₂₀N₂

 has formula

Molecular Weight:
276.38 g/mol

 results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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